N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-2-(thiophen-2-yl)acetamide

• IUPAC Name: N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C16H20N4OS/c1-20(2)16-17-10-11-8-12(5-6-14(11)19-16)18-15(21)9-13-4-3-7-22-13/h3-4,7,10,12H,5-6,8-9H2,1-2H3,(H,18,21)
• InChI Key: BRAAUNMWRLDOLQ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC=C2CC(CCC2=N1)NC(=O)CC3=CC=CS3
• Molecular Formula: C16H20N4OS
• Molecular Weight: 316.4 g/mol

Description

N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-2-(thiophen-2-yl)acetamide is a useful research compound. Its molecular formula is C16H20N4OS and its molecular weight is 316.42. The purity is usually 95%.
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Scientific Research Applications

Structural Aspects and Properties

Research on structural aspects of similar compounds, such as the study of isoquinoline derivatives, has shown that these compounds form crystalline solids and gels upon treatment with mineral acids. Their protonated states and interactions with other compounds can significantly alter their fluorescence properties, indicating their potential application in material science for developing fluorescent materials and sensors (Karmakar, Sarma, & Baruah, 2007).

Pharmacological Actions

Compounds with a tetrahydroisoquinoline structure have been shown to possess pharmacological actions, such as the inodilator effect on rat models, suggesting their potential in developing treatments for conditions like congestive heart failure (Chong et al., 1998). Additionally, derivatives of morpholin-3-yl-acetamide have demonstrated broad-spectrum antifungal activity, highlighting their relevance in antimicrobial research (Bardiot et al., 2015).

Chemotherapeutic Potential

The selective T-type Ca2+ channel blocker, similar in structure to the compound , has shown promise in inducing autophagy and apoptosis in cancer cell lines, underscoring its potential chemotherapeutic value (Rim et al., 2014).

Antimalarial Activity

Research into the synthesis and antimalarial activity of related compounds provides insights into quantitative structure-activity relationships, contributing to the development of new antimalarial drugs (Werbel et al., 1986).

Antitumor Activity

Thiophene analogues of dideazafolic acid have been synthesized and tested for their antitumor activity, showcasing the utility of these compounds in cancer research (Forsch, Wright, & Rosowsky, 2002).